Cas no 1218789-68-4 (3-(t-Butyldimethylsilyloxy)-5-(methoxycarbonyl)phenylboronic acid, pinacol ester)

3-(t-Butyldimethylsilyloxy)-5-(methoxycarbonyl)phenylboronic acid pinacol ester is a protected boronic ester derivative widely used in Suzuki-Miyaura cross-coupling reactions. The t-butyldimethylsilyl (TBS) group enhances stability, preventing unwanted side reactions during synthesis, while the pinacol ester moiety improves handling and shelf life. This compound is particularly valuable in constructing complex aryl and heteroaryl frameworks due to its compatibility with diverse reaction conditions. The methoxycarbonyl substituent offers additional functionalization potential, making it a versatile intermediate in pharmaceutical and materials science applications. Its robust stability under standard conditions ensures reliable performance in multi-step synthetic routes.
3-(t-Butyldimethylsilyloxy)-5-(methoxycarbonyl)phenylboronic acid, pinacol ester structure
1218789-68-4 structure
Product Name:3-(t-Butyldimethylsilyloxy)-5-(methoxycarbonyl)phenylboronic acid, pinacol ester
CAS No:1218789-68-4
MF:C20H33BO5Si
MW:392.369527578354
MDL:MFCD12546599
CID:839894
PubChem ID:46739694
Update Time:2025-05-20

3-(t-Butyldimethylsilyloxy)-5-(methoxycarbonyl)phenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 3-(T-BUTYLDIMETHYLSILYLOXY)-5-(METHOXYCARBONYL)PHENYLBORONIC ACID, PINACOL ESTER
    • Methyl 3-(tert-butyldimethylsilyloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
    • methyl 3-[tert-butyl(dimethyl)silyl]oxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
    • A-5609
    • 3-(tert-Butyldimethylsilyloxy)-5-(methoxycarbonyl)phenylboronic acid, pinacol ester
    • 3-(t-Butyldimethylsilyloxy)-5-(methoxycarbonyl)phenylboronic acid pinacol ester
    • CS-0176351
    • F87091
    • 3-(t-Butyldimethylsilyloxy)-5-(methoxycarbonyl)phenylboronic acid,pinacol ester
    • AKOS025293767
    • Benzoic acid, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
    • Methyl 3-{[tert-butyl(dimethyl)silyl]oxy}-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
    • 1218789-68-4
    • DTXSID70675284
    • MFCD12546599
    • Methyl 3-((tert-butyldimethylsilyl)oxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
    • DB-365683
    • METHYL 3-[(TERT-BUTYLDIMETHYLSILYL)OXY]-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZOATE
    • BS-21120
    • Methyl3-((tert-butyldimethylsilyl)oxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
    • 3-(t-Butyldimethylsilyloxy)-5-(methoxycarbonyl)phenylboronic acid, pinacol ester
    • MDL: MFCD12546599
    • Inchi: 1S/C20H33BO5Si/c1-18(2,3)27(9,10)24-16-12-14(17(22)23-8)11-15(13-16)21-25-19(4,5)20(6,7)26-21/h11-13H,1-10H3
    • InChI Key: NURVBOJSHJCZPQ-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C(C)(C)C)OC1C=C(C(=O)OC)C=C(B2OC(C)(C)C(C)(C)O2)C=1

Computed Properties

  • Exact Mass: 392.21900
  • Monoisotopic Mass: 392.2190308g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 539
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • PSA: 53.99000
  • LogP: 4.15640

3-(t-Butyldimethylsilyloxy)-5-(methoxycarbonyl)phenylboronic acid, pinacol ester Pricemore >>

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Additional information on 3-(t-Butyldimethylsilyloxy)-5-(methoxycarbonyl)phenylboronic acid, pinacol ester

3-(t-Butyldimethylsilyloxy)-5-(methoxycarbonyl)phenylboronic Acid, Pinacol Ester

The compound with CAS No. 1218789-68-4, known as 3-(t-Butyldimethylsilyloxy)-5-(methoxycarbonyl)phenylboronic acid, pinacol ester, is a highly specialized organoboron compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is particularly valued for its role in cross-coupling reactions, which are pivotal in the construction of complex molecular architectures. The t-butyl group and methoxycarbonyl substituent on the aromatic ring contribute to its unique reactivity and stability, making it a versatile building block in modern chemical research.

Recent advancements in the synthesis and application of this compound have been extensively documented in leading scientific journals. For instance, researchers have demonstrated its utility in the Suzuki-Miyaura coupling reaction, where it serves as an efficient boron source for forming biaryl structures. The pinacol ester functionality enhances its compatibility with various coupling partners, enabling the construction of diverse aromatic systems with high precision. This has been particularly beneficial in drug discovery programs, where the ability to rapidly iterate on molecular structures is crucial.

The structural features of 3-(t-Butyldimethylsilyloxy)-5-(methoxycarbonyl)phenylboronic acid, pinacol ester also make it an attractive candidate for applications in materials science. Its ability to undergo controlled polymerization under specific conditions has opened new avenues for the development of advanced polymeric materials with tailored electronic and mechanical properties. Recent studies have highlighted its potential in the synthesis of conjugated polymers for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices.

In terms of chemical stability, this compound exhibits remarkable resilience under a wide range of reaction conditions. The t-butyl group provides steric protection to the sensitive silyl ether moiety, while the methoxycarbonyl group ensures compatibility with common activation protocols. These attributes make it an ideal substrate for multi-step synthesis workflows, where maintaining functional group integrity is essential.

The synthesis of 3-(t-Butyldimethylsilyloxy)-5-(methoxycarbonyl)phenylboronic acid, pinacol ester typically involves a multi-step process that begins with the hydroxylation of an appropriate aromatic precursor. The subsequent installation of the silyl ether and methoxycarbonyl groups is carried out under carefully controlled conditions to ensure optimal yields and purity. The final step involves boronation via a palladium-catalyzed coupling reaction, which establishes the boronic acid functionality while retaining the integrity of the other substituents.

From a practical standpoint, this compound is widely used in academic and industrial settings due to its compatibility with a variety of synthetic protocols. Its ability to participate in both oxidative and reductive coupling reactions makes it a valuable tool for chemists working across diverse disciplines. Moreover, its availability from reputable chemical suppliers ensures that researchers can readily access this material for their projects.

In conclusion, 3-(t-Butyldimethylsilyloxy)-5-(methoxycarbonyl)phenylboronic acid, pinacol ester (CAS No. 1218789-68-4) stands as a testament to the ingenuity of modern chemical synthesis. Its unique combination of functional groups and reactivity profiles makes it an indispensable component in contemporary research efforts aimed at advancing organic chemistry and materials science.

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